Cas no 2349684-47-3 (ethyl (2R)-2-amino-2-(4,4-difluorocyclohexyl)acetate)

• Product Name: ethyl (2R)-2-amino-2-(4,4-difluorocyclohexyl)acetate
• CAS No: 2349684-47-3
• MF: C₁₀H₁₇F₂NO₂
• MW: 221.244290113449
• CID: 5638814
• PubChem ID: 97296981
• Update Time: 2023-09-10

ethyl (2R)-2-amino-2-(4,4-difluorocyclohexyl)acetate Chemical and Physical Properties

Names and Identifiers

• EN300-28274011
• ethyl (2R)-2-amino-2-(4,4-difluorocyclohexyl)acetate
• 2349684-47-3

• Inchi： 1S/C10H17F2NO2/c1-2-15-9(14)8(13)7-3-5-10(11,12)6-4-7/h7-8H,2-6,13H2,1H3/t8-/m1/s1
• InChI Key： KQQNGTCKYDTLDL-MRVPVSSYSA-N
• SMILES： FC1(CCC([C@H](C(=O)OCC)N)CC1)F

Computed Properties

• Exact Mass: 221.12273511g/mol
• Monoisotopic Mass: 221.12273511g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 52.3Ų